Cas no 112642-02-1 (Benzoic acid,2-[(1E)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propen-1-yl]-)

• Product Name: Benzoic acid,2-[(1E)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propen-1-yl]-
• CAS No: 112642-02-1
• MF: C₂₄H₂₈O₂
• MW: 348.477927207947
• CID: 220188
• PubChem ID: 6439767
• Update Time: 2025-04-19

Benzoic acid,2-[(1E)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(1E)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propen-1-yl]-
• 2-[(E)-2-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1-propenyl]benzoic acid
• 2-[(E)-2-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)prop-1-enyl]benzoic acid
• Ro-40-3387
• 2-[(E)-2-[(5,6,7,8-Tetrahydro-5,5,8,8-tetramethylnaphthalen)-2-yl]-1-propenyl]benzoic acid
• 112642-02-1
• CHEMBL91411
• (E)-2-(2-(5,6,7,8-Tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propenyl)benzoic aicd
• SCHEMBL8198622
• Ro 40-3387
• SCHEMBL6257667
• Benzoic aicd, 2-(2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propenyl)-, (E)-

• Inchi： 1S/C24H28O2/c1-16(14-18-8-6-7-9-19(18)22(25)26)17-10-11-20-21(15-17)24(4,5)13-12-23(20,2)3/h6-11,14-15H,12-13H2,1-5H3,(H,25,26)/b16-14+
• InChI Key： NKHXGKGXOLIAEA-JQIJEIRASA-N
• SMILES： OC(C1C=CC=CC=1/C=C(\C)/C1C=CC2=C(C=1)C(C)(C)CCC2(C)C)=O

Computed Properties

• Exact Mass: 348.208930132g/mol
• Monoisotopic Mass: 348.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 37.3Ų